N-(benzo[d]thiazol-5-yl)-2-fluorobenzamide

• IUPAC Name: N-(1,3-benzothiazol-5-yl)-2-fluorobenzamide
• InChI: InChI=1S/C14H9FN2OS/c15-11-4-2-1-3-10(11)14(18)17-9-5-6-13-12(7-9)16-8-19-13/h1-8H,(H,17,18)
• InChI Key: YUBONJODMUXHQC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC3=C(C=C2)SC=N3)F
• Molecular Formula: C14H9FN2OS
• Molecular Weight: 272.30 g/mol

Description

Benzothiazole is a heterocyclic compound, and it’s derivatives have been found to possess a wide range of properties and applications. They have been used in the development of various drugs due to their diverse biological activities.

Synthesis Analysis

Benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be analyzed using various spectroscopic techniques such as Infrared Spectroscopy, Nuclear Magnetic Resonance, and Mass Spectra.

Chemical Reactions Analysis

The reactivity of benzothiazole derivatives can vary widely depending on the specific substituents present on the benzothiazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can be influenced by the specific substituents present on the benzothiazole ring.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anticancer Potential : Researchers have explored the anticancer properties of this compound due to its structural features. .

Materials Science

• Photoinduced Birefringence : The compound’s 2-methylthiazole group has been studied in thiazole–azo dyes for photoinduced birefringence measurements in thin films. .

Mechanism of Action

Target of Action

N-(1,3-benzothiazol-5-yl)-2-fluorobenzamide is a benzothiazole derivative. Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity . The primary target of these compounds is the DprE1 enzyme , which plays a crucial role in the cell wall biosynthesis of Mycobacterium tuberculosis .

Mode of Action

The compound interacts with its target, the DprE1 enzyme, inhibiting its function . This interaction disrupts the normal function of the enzyme, leading to a halt in the cell wall biosynthesis of the bacteria

Biochemical Pathways

The inhibition of the DprE1 enzyme disrupts the cell wall biosynthesis pathway in Mycobacterium tuberculosis . This disruption affects the integrity of the bacterial cell wall, leading to the death of the bacteria .

Result of Action

The result of the compound’s action is the inhibition of the growth of Mycobacterium tuberculosis . By inhibiting the DprE1 enzyme and disrupting the cell wall biosynthesis, the compound causes the death of the bacteria .

Safety and Hazards

The safety and hazards associated with benzothiazole derivatives can vary widely depending on the specific compound. It’s important to handle these compounds with care and follow appropriate safety protocols.

Future Directions

The future directions for research into benzothiazole derivatives are likely to involve the synthesis of new derivatives with improved biological activity, as well as further investigation into their mechanisms of action.